Cas no 109817-10-9 (4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester)
109817-10-9 structure
Product Name:4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester
CAS No:109817-10-9
MF:C11H12N4O2
MW:232.23858165741
CID:2886637
Update Time:2023-08-10
4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-(5-methyl-tetrazol-1-yl)-benzoic acid ethyl ester
- ethyl 4-(5-methyl-1H-1,2,3,4-tetraazol-1-yl)benzoate
- 4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester
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- Inchi: 1S/C11H12N4O2/c1-3-17-11(16)9-4-6-10(7-5-9)15-8(2)12-13-14-15/h4-7H,3H2,1-2H3
- InChI Key: BHYSDQHEDVBUFW-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1)N1C(C)=NN=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 266
- XLogP3: 1.8
- Topological Polar Surface Area: 69.9
4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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